N-(2,4-difluorophenyl)-2-(5-oxo-3-(p-tolyl)-2,5-dihydro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[5-(4-methylphenyl)-3-oxo-1H-pyrazol-2-yl]acetamide
• InChI: InChI=1S/C18H15F2N3O2/c1-11-2-4-12(5-3-11)16-9-18(25)23(22-16)10-17(24)21-15-7-6-13(19)8-14(15)20/h2-9,22H,10H2,1H3,(H,21,24)
• InChI Key: ZOYKRIMSMOWONU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=O)N(N2)CC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H15F2N3O2
• Molecular Weight: 343.3 g/mol

Description

N-(2,4-difluorophenyl)-2-(5-oxo-3-(p-tolyl)-2,5-dihydro-1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C18H15F2N3O2 and its molecular weight is 343.334. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-difluorophenyl)-2-(5-oxo-3-(p-tolyl)-2,5-dihydro-1H-pyrazol-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-difluorophenyl)-2-(5-oxo-3-(p-tolyl)-2,5-dihydro-1H-pyrazol-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives has demonstrated their utility in forming coordination complexes with metal ions, such as Co(II) and Cu(II), which exhibit significant antioxidant activity. These findings suggest potential applications in developing antioxidant agents and studying the role of metal coordination in modulating biological activity (Chkirate et al., 2019).

Crystal Structures and Computational Studies

Studies have also focused on the crystal structure analysis and computational studies of compounds similar to the target molecule, helping to elucidate their molecular interactions, stability, and potential for forming supramolecular architectures. Such research aids in understanding the structural basis for the activity and designing compounds with desired properties (Sebhaoui et al., 2020).

Antipsychotic Potential

Research on pyrazole derivatives has identified compounds with antipsychotic-like profiles without interacting with dopamine receptors, offering new avenues for developing antipsychotic medications with potentially fewer side effects (Wise et al., 1987).

Corrosion Inhibition

Pyrazoline derivatives have been explored as corrosion inhibitors for metals in acidic media. These studies have revealed that such compounds can provide effective protection against corrosion, suggesting applications in industrial processes and materials preservation (Lgaz et al., 2018).

Antimicrobial and Antiplasmodial Properties

Some derivatives have shown promising antimicrobial and antiplasmodial activities, indicating potential applications in developing new antimicrobial agents and antimalarial drugs. This highlights the versatility of pyrazole-acetamide derivatives in contributing to various fields of medicinal chemistry (Aly et al., 2011).